Cas no 91815-31-5 ([12]Gingerdione)

• Product Name: [12]Gingerdione
• CAS No: 91815-31-5
• MF: C₂₃H₃₆O₄
• MW: 376.529547691345
• CID: 2065927
• PubChem ID: 86251913
• Update Time: 2025-04-21

[12]Gingerdione Chemical and Physical Properties

Names and Identifiers

• [12]Gingerdione
• 1-(4-Hydroxy-3-methoxyphenyl)-3,5-hexadecanedione, 9CI
• CHEBI:179572
• [12]-Gingerdione
• 1-(4-Hydroxy-3-methoxyphenyl)-3,5-hexadecanedione
• SRGFWRMSKPVJOD-UHFFFAOYSA-N
• 91815-31-5
• 1-(4-Hydroxy-3-methoxyphenyl)hexadecane-3,5-dione
• DTXSID501233764

• Inchi： 1S/C23H36O4/c1-3-4-5-6-7-8-9-10-11-12-20(24)18-21(25)15-13-19-14-16-22(26)23(17-19)27-2/h14,16-17,26H,3-13,15,18H2,1-2H3
• InChI Key： SRGFWRMSKPVJOD-UHFFFAOYSA-N
• SMILES： O=C(CC(CCC1C=CC(=C(C=1)OC)O)=O)CCCCCCCCCCC

Computed Properties

• Exact Mass: 376.26135963g/mol
• Monoisotopic Mass: 376.26135963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 16
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Gingerdiones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols Gingerdiones